Phenyl N-Benzyl-2-amino-4,6-O-benzylidene-2-N,3-O-carbonyl-2-deoxy-1-thio-beta-D-glucopyranoside

• IUPAC Name: (1S,2R,7S,9R)-5-benzyl-12-phenyl-7-phenylsulfanyl-3,8,11,13-tetraoxa-5-azatricyclo[7.4.0.02,6]tridecan-4-one
• InChI: InChI=1S/C27H25NO5S/c29-27-28(16-18-10-4-1-5-11-18)22-24(33-27)23-21(31-26(22)34-20-14-8-3-9-15-20)17-30-25(32-23)19-12-6-2-7-13-19/h1-15,21-26H,16-17H2/t21-,22?,23-,24-,25?,26+/m1/s1
• InChI Key: IPBJFGDRNYVDGL-TWGFCZDUSA-N
• Canonical SMILES: C1C2C(C3C(C(O2)SC4=CC=CC=C4)N(C(=O)O3)CC5=CC=CC=C5)OC(O1)C6=CC=CC=C6
• Isomeric SMILES: C1[C@@H]2[C@H]([C@H]3C([C@@H](O2)SC4=CC=CC=C4)N(C(=O)O3)CC5=CC=CC=C5)OC(O1)C6=CC=CC=C6
• Molecular Formula: C27H25NO5S
• Molecular Weight: 475.6 g/mol

Description

Phenyl N-Benzyl-2-amino-4,6-O-benzylidene-2-N,3-O-carbonyl-2-deoxy-1-thio-beta-D-glucopyranoside is a bioactive compound. It showcases its potential in targeting distinct ailment-affiliated disorders through its potent therapeutic mechanisms.

Physical And Chemical Properties Analysis

This compound is a solid at 20 degrees Celsius. Its molecular weight is 475.56. .

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Complex Oligosaccharides : This compound is used in the synthesis of complex oligosaccharides. For instance, it was utilized in the synthesis of O-(2-Acetamido-2-Deoxy-β-D-Glucopyranosyl)-(1→2)-O-α-D-Mannopyranosyl-(1→6)-O-β-D-Glucopyranosyl-(1→4)-2-Acetamido-2-Deoxy-D-Glucopyranose, a potential substrate for N-Acetylglucosaminyltransferase-V (GnT-V) (Khan & Matta, 1993).

• Role in Asymmetric Synthesis : It has been used as a chiral ligand in asymmetric synthesis, particularly in the rhodium(I)-catalysed hydrogenation of amino acid precursors, demonstrating its potential in stereoselective chemical reactions (Selke & Pracejus, 1986).

• Glycosylation Reactions : The compound is also involved in glycosylation reactions, showing contrasting behavior in the gluco and manno series, which is significant for understanding the chemistry of carbohydrates (Crich & Cai, 1999).

• Blood-Group Antigen Synthesis : It plays a role in the synthesis of polymerizable monomers having nonreducing-terminal trisaccharide of a blood group antigenic oligosaccharide, which is important in the field of immunology and vaccine development (Hatanaka et al., 1993).

• Synthesis of Bioactive Compounds : The compound is used in synthesizing fluorine-containing β-amino acid derivatives from D-glucose, which has potential applications in developing new bioactive molecules (Vera-Ayoso et al., 2001).

• Development of Glycosyl Donors : It has been utilized in the development of new glycosyl donors for the synthesis of oligosaccharides containing the X-antigenic trisaccharide, which is important in the study of carbohydrate-based vaccines (Jain & Matta, 1992).